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Compound of Interest

Compound Name: Subelliptenone G

Cat. No.: B189810 Get Quote

CAS Number: 162473-22-5

Prepared for: Researchers, Scientists, and Drug Development Professionals

Abstract
Subelliptenone G, a naturally occurring xanthone with the chemical name 1,4,5-

trihydroxyxanthone, has been identified as a compound of interest due to its potential biological

activities. Isolated from the root bark of Garcinia subelliptica, this molecule has demonstrated

notable superoxide scavenging and antiplasmodial properties. This technical guide provides a

comprehensive overview of the current knowledge on Subelliptenone G, including its

physicochemical properties, biological activities, and proposed mechanisms of action. Detailed

experimental methodologies for the isolation and synthesis of related compounds, as well as

for the evaluation of its biological activities, are presented. This document aims to serve as a

valuable resource for researchers and professionals engaged in the exploration of novel

therapeutic agents.

Physicochemical Properties
Subelliptenone G is a polyhydroxylated xanthone with a core tricyclic structure. Its

fundamental properties are summarized in the table below.
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Property Value Reference

CAS Number 162473-22-5 [1][2][3]

Molecular Formula C₁₃H₈O₅ [2][3]

Molecular Weight 244.2 g/mol [3]

Chemical Name 1,4,5-Trihydroxyxanthone

Synonyms Subelliptenone G [3]

Natural Source
Garcinia subelliptica (Root

Bark)

Biological Activities and Mechanism of Action
Subelliptenone G has been reported to exhibit two primary biological activities: superoxide

scavenging and antiplasmodial activity. While specific quantitative data (e.g., IC₅₀ values) for

Subelliptenone G are not readily available in the public domain, the activities of related

polyhydroxylated xanthones provide significant insights into its potential efficacy and

mechanisms of action.

Superoxide Scavenging Activity
Subelliptenone G has been identified as a superoxide anion scavenger.[1] The antioxidant

activity of trihydroxyxanthones is attributed to their ability to donate hydrogen atoms from their

hydroxyl groups to free radicals, thereby neutralizing them. The resulting xanthone radical is

stabilized by resonance, making the parent molecule an effective antioxidant.

Proposed Mechanism of Superoxide Scavenging:

The mechanism involves the transfer of a hydrogen atom from one of the hydroxyl groups of

Subelliptenone G to the superoxide radical (O₂⁻), forming hydrogen peroxide (H₂O₂) and a

Subelliptenone G radical. This radical is stabilized through delocalization of the unpaired

electron across the aromatic system.

Proposed mechanism of superoxide scavenging by Subelliptenone G.
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Antiplasmodial Activity
While direct antiplasmodial data for Subelliptenone G is limited, "subelliptenone" has been

reported to be active against the 3D7 strain of Plasmodium falciparum. The proposed

mechanism of action for the antiplasmodial activity of hydroxyxanthones is the inhibition of

heme polymerization in the malaria parasite.

Proposed Mechanism of Action: Inhibition of Heme Polymerization

During its intraerythrocytic stage, the malaria parasite digests hemoglobin, releasing large

quantities of toxic free heme. The parasite detoxifies this heme by polymerizing it into an

insoluble crystalline pigment called hemozoin. Hydroxyxanthones are believed to inhibit this

polymerization process, leading to an accumulation of toxic free heme, which in turn induces

oxidative stress and parasite death.
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Dried & Powdered
Garcinia subelliptica Root Bark

Maceration with Organic Solvent
(e.g., Methanol, Acetone)

Filtration and Concentration
(Crude Extract)

Solvent-Solvent Partitioning
(e.g., Hexane, Ethyl Acetate, Butanol)

Column Chromatography
(Silica Gel)

Fraction Collection and TLC Analysis

Further Purification
(e.g., Sephadex LH-20, HPLC)

Isolation of Pure Subelliptenone G

Structural Elucidation
(NMR, MS, etc.)
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2,6-Dihydroxybenzoic Acid + 1,4-Hydroquinone

Subelliptenone G
(1,4,5-Trihydroxyxanthone)

Condensation/
Cyclization

Eaton's Reagent
(P₂O₅/CH₃SO₃H)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Novel xanthones with superoxide scavenging activity from Garcinia subelliptica - PubMed
[pubmed.ncbi.nlm.nih.gov]

2. researchgate.net [researchgate.net]

3. In Vitro Antiplasmodial, Heme Polymerization, and Cytotoxicity of Hydroxyxanthone
Derivatives - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Subelliptenone G: A Technical Whitepaper].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b189810#subelliptenone-g-cas-number-162473-22-5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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